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Compound of Interest

Compound Name: Citromycetin

Cat. No.: B1669105

For Immediate Implementation by Laboratory Personnel

This document provides essential safety and logistical information for the proper disposal of
Citromycetin. Adherence to these procedural guidelines is critical for maintaining a safe
laboratory environment and ensuring regulatory compliance. This information is intended for
researchers, scientists, and drug development professionals who handle Citromycetin in a
laboratory setting.

1. Hazard Assessment

Citromycetin is a yellow, solid fungal metabolite. According to available Safety Data Sheets
(SDS), pure Citromycetin is not classified as a hazardous substance under the Globally
Harmonized System (GHS). It has low acute toxicity and is not known to be a skin or eye
irritant. However, it is crucial to recognize that the toxicological properties of Citromycetin have
not been exhaustively investigated. Therefore, it should be handled with the standard care
afforded to all laboratory chemicals. The primary considerations for disposal will relate to the
solvents used to dissolve Citromycetin, which may be hazardous.

2. Data Summary: Citromycetin and Common Solvents

The following table summarizes key data for Citromycetin and the solvents in which it is
commonly dissolved.
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Molecular Key Disposal-
Substance Formula Weight (g/mol  CAS Number Related
) Hazards
) ) Not classified as
Citromycetin C14H1007 290.22 478-60-4
hazardous
Ethanol C2HsOH 46.07 64-17-5 Flammable liquid
Flammable and
Methanol CHsOH 32.04 67-56-1 o
toxic liquid
. . Flammable,
Dimethylformami )
CsH7NO 73.09 68-12-2 reproductive
de (DMF) ) ]
toxin, carcinogen
Dimethyl Combustible
sulfoxide C2He0OS 78.13 67-68-5 liquid, readily
(DMSO) penetrates skin

3. Experimental Protocols: Decontamination of Labware

For non-disposable labware (e.g., glassware) contaminated with Citromycetin, the following

decontamination procedure should be followed prior to washing:

« Initial Rinse: Rinse the labware with a suitable solvent (e.g., ethanol) to remove residual

Citromycetin. The rinsate must be collected and disposed of as hazardous waste, following

the procedures for the solvent used.

e Second Rinse: Perform a second rinse with the same solvent to ensure complete removal of

the compound. This rinsate should also be collected as hazardous waste.

e Washing: After decontamination, the labware can be washed using standard laboratory

procedures.

Step-by-Step Disposal Procedures

The appropriate disposal procedure for Citromycetin waste depends on its form (solid, liquid,

or contaminated material).
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A. Unused or Expired Solid Citromycetin

Pure, solid Citromycetin that is unused or has expired is considered non-hazardous waste.

o Consult Institutional Guidelines: Always consult your institution's specific guidelines for non-
hazardous chemical waste disposal.[1][2]

o Packaging: Ensure the Citromycetin is in its original, sealed container or a well-sealed,
clearly labeled container.

» Disposal: Dispose of the container in the designated non-hazardous solid chemical waste
stream provided by your institution's Environmental Health and Safety (EHS) department. Do
not dispose of solid chemicals in the regular trash unless explicitly permitted by your EHS
office.[1]

B. Solutions of Citromycetin

Solutions of Citromycetin must be treated as hazardous waste due to the flammability and/or
toxicity of the organic solvents used. Never dispose of organic solvents down the drain.[3]

o Waste Collection: Collect all liquid waste containing Citromycetin and its solvents in a
dedicated, properly labeled hazardous waste container.[4][5] The container should be made
of a material compatible with the solvent (e.g., glass or polyethylene for most organic
solvents). Do not store acids and organic waste in the same container or cabinet.[4]

e Labeling: The waste container must be clearly labeled with "Hazardous Waste" and the full
names of all chemical constituents (e.g., "Citromycetin, Ethanol, Methanol").

o Storage: Store the sealed waste container in a designated satellite accumulation area until it
is collected by your institution's EHS department for disposal.[6] The storage area should be
well-ventilated and away from ignition sources.[3]

o Disposal Request: When the container is nearly full, submit a request for waste pickup
through your EHS department.

C. Contaminated Lab Materials
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Disposable materials such as gloves, pipette tips, and paper towels that are contaminated with
Citromycetin should be disposed of based on the solvent used.

e Solid Waste Contaminated with Solvents: These materials are considered hazardous solid
waste.

o Collect all contaminated items in a designated, labeled hazardous waste bag or container.

[4]
o The container should be kept sealed when not in use.
o Dispose of the container through your institution's hazardous waste program.
o Empty Citromycetin Vials:

o Empty vials that contained solid Citromycetin can typically be disposed of in a designated
laboratory glass waste container after the label has been defaced.[1]

o If the vial contained a solution of Citromycetin, it must be triple-rinsed with a suitable
solvent. The rinsate must be collected and disposed of as hazardous liquid waste. After
rinsing, the defaced vial can be discarded in the laboratory glass waste.

Disposal Workflow Diagram

The following diagram illustrates the decision-making process for the proper disposal of
Citromycetin waste.
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Caption: Decision workflow for Citromycetin waste disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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